Cas no 2229382-26-5 (3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2229382-26-5
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 6450398
• PubChem ID: 165652437
• Update Time: 2025-08-04

3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol
• 2229382-26-5
• EN300-1942972
• 3,3-difluoro-3-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C10H8F6O/c11-8-5-6(9(12,13)3-4-17)1-2-7(8)10(14,15)16/h1-2,5,17H,3-4H2
• InChI Key： RHZYFKPRRHXPOQ-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=CC(C(F)(F)F)=C(C=1)F)F

Computed Properties

• Exact Mass: 258.04793385g/mol
• Monoisotopic Mass: 258.04793385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Overview of 3,3-Difluoro-3-[3-Fluoro-4-(Trifluoromethyl)Phenyl]Propan-1-ol (CAS No. 2229382-26-5)

The compound 3,3-difluoro-3-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2229382-26-5) is a fluorinated organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring multiple fluorine substitutions, enhances its stability and bioavailability, making it a subject of growing interest among researchers. The presence of a trifluoromethyl group and difluoro moieties contributes to its lipophilicity, which is crucial for drug design and agrochemical formulations.

In recent years, fluorinated compounds like 3,3-difluoro-3-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-ol have gained attention due to their role in addressing challenges in drug discovery and sustainable chemistry. Searches for "fluorinated building blocks" and "bioactive fluorine compounds" have surged, reflecting the demand for innovative solutions in medicinal chemistry. This compound’s structural complexity aligns with trends in fragment-based drug design and high-throughput screening, where precision and functional group diversity are paramount.

The synthesis of CAS No. 2229382-26-5 involves multi-step organic transformations, often leveraging palladium-catalyzed cross-coupling or nucleophilic aromatic substitution to introduce fluorine atoms. Researchers frequently inquire about "synthetic routes for fluorinated propanols" or "applications of trifluoromethylphenyl derivatives," underscoring the need for detailed technical insights. Its metabolic stability and cell permeability further position it as a candidate for probing central nervous system (CNS) targets or enzyme inhibition studies.

Beyond pharmaceuticals, 3,3-difluoro-3-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-ol may find utility in advanced materials, such as liquid crystals or coatings, where fluorine’s electronegativity improves performance. Queries like "fluorine in material science" or "heat-resistant fluoropolymers" highlight intersecting interests. Environmental considerations also drive research into green fluorination methods, with this compound serving as a test case for atom-economical synthesis.

Analytical characterization of CAS No. 2229382-26-5 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Laboratories often search for "fluorine NMR chemical shifts" or "HPLC methods for fluorinated alcohols," emphasizing the need for robust protocols. Regulatory compliance, such as REACH or ICH guidelines, further necessitates meticulous documentation of its physicochemical properties and safety profiles.

In conclusion, 3,3-difluoro-3-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-ol exemplifies the intersection of fluorine chemistry and applied sciences. Its versatility addresses pressing questions in drug development, material innovation, and process optimization, making it a compelling focus for future research and industrial applications.